Cas no 2307752-00-5 (Cyclobutanecarboxylic acid, 2-(difluoromethyl)-, (1R,2R)-rel-)
Cyclobutanecarboxylic acid, 2-(difluoromethyl)-, (1R,2R)-rel- Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutanecarboxylic acid, 2-(difluoromethyl)-, (1R,2R)-rel-
-
- Inchi: 1S/C6H8F2O2/c7-5(8)3-1-2-4(3)6(9)10/h3-5H,1-2H2,(H,9,10)/t3-,4-/m1/s1
- InChI Key: CTNBXQCALVHSKS-QWWZWVQMSA-N
- SMILES: [C@@H]1(C(O)=O)CC[C@H]1C(F)F
Computed Properties
- Exact Mass: 150.04923582g/mol
- Monoisotopic Mass: 150.04923582g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 37.3Ų
Cyclobutanecarboxylic acid, 2-(difluoromethyl)-, (1R,2R)-rel- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-366544-0.05g |
rac-(1R,2R)-2-(difluoromethyl)cyclobutane-1-carboxylic acid, trans |
2307752-00-5 | 95% | 0.05g |
$600.0 | 2023-03-02 | |
| Enamine | EN300-366544-0.1g |
rac-(1R,2R)-2-(difluoromethyl)cyclobutane-1-carboxylic acid, trans |
2307752-00-5 | 95% | 0.1g |
$783.0 | 2023-03-02 | |
| Enamine | EN300-366544-0.25g |
rac-(1R,2R)-2-(difluoromethyl)cyclobutane-1-carboxylic acid, trans |
2307752-00-5 | 95% | 0.25g |
$1118.0 | 2023-03-02 | |
| Enamine | EN300-366544-0.5g |
rac-(1R,2R)-2-(difluoromethyl)cyclobutane-1-carboxylic acid, trans |
2307752-00-5 | 95% | 0.5g |
$1760.0 | 2023-03-02 | |
| Enamine | EN300-366544-1.0g |
rac-(1R,2R)-2-(difluoromethyl)cyclobutane-1-carboxylic acid, trans |
2307752-00-5 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-366544-2.5g |
rac-(1R,2R)-2-(difluoromethyl)cyclobutane-1-carboxylic acid, trans |
2307752-00-5 | 95% | 2.5g |
$4424.0 | 2023-03-02 | |
| Enamine | EN300-366544-5.0g |
rac-(1R,2R)-2-(difluoromethyl)cyclobutane-1-carboxylic acid, trans |
2307752-00-5 | 95% | 5.0g |
$6545.0 | 2023-03-02 | |
| Enamine | EN300-366544-10.0g |
rac-(1R,2R)-2-(difluoromethyl)cyclobutane-1-carboxylic acid, trans |
2307752-00-5 | 95% | 10.0g |
$9704.0 | 2023-03-02 | |
| Cooke Chemical | LN7719757-1g |
(1S |
2307752-00-5 | 2S)-2-(difluoromethyl)cyclobutane-1-carboxylicacid | 1g |
RMB 5766.40 | 2025-02-21 | |
| 1PlusChem | 1P0209KQ-50mg |
trans-2-(difluoromethyl)cyclobutanecarboxylic acid |
2307752-00-5 | 95% | 50mg |
$804.00 | 2024-05-24 |
Cyclobutanecarboxylic acid, 2-(difluoromethyl)-, (1R,2R)-rel- Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on Cyclobutanecarboxylic acid, 2-(difluoromethyl)-, (1R,2R)-rel-
Cyclobutanecarboxylic acid, 2-(difluoromethyl)-, (1R,2R)-rel- (CAS No. 2307752-00-5): A Comprehensive Overview in Modern Chemical Biology
The compound Cyclobutanecarboxylic acid, 2-(difluoromethyl)-, (1R,2R)-rel- (CAS No. 2307752-00-5) represents a fascinating molecule with significant implications in the field of chemical biology and pharmaceutical research. This bicyclic structure, featuring a cyclobutane ring substituted with a difluoromethyl group and configured in the (1R,2R)-rel configuration, has garnered attention due to its unique chemical properties and potential biological activities.
The cyclobutane core is a privileged scaffold in medicinal chemistry, known for its rigid conformation which can enhance binding affinity and selectivity in biological targets. The incorporation of a difluoromethyl group further modulates the electronic and steric properties of the molecule, making it a valuable tool for drug design. This modification is particularly interesting because difluoromethyl groups are known to improve metabolic stability, lipophilicity, and binding interactions with biological targets.
In recent years, there has been a surge in research focused on the development of novel compounds with enhanced pharmacological profiles. The combination of the cyclobutane ring and the difluoromethyl group in Cyclobutanecarboxylic acid, 2-(difluoromethyl)-, (1R,2R)-rel- positions it as a promising candidate for further exploration. Studies have shown that such molecules can exhibit potent activity against various biological pathways, making them attractive for therapeutic applications.
One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex bioactive molecules. The presence of both carboxylic acid and difluoromethyl functional groups provides multiple points for further chemical modification, allowing chemists to tailor the properties of the final product to specific biological needs. This flexibility is crucial in drug discovery pipelines where rapid iteration and optimization are essential.
The stereochemistry of (1R,2R)-rel configuration also plays a critical role in determining the biological activity of the molecule. Enantiopure compounds are often preferred in pharmaceutical development due to their improved selectivity and reduced side effects. The specific stereochemical arrangement of this compound may contribute to its unique interaction profile with biological targets, making it a subject of intense interest for researchers.
Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which has accelerated the discovery process for novel bioactive compounds. The use of molecular modeling techniques has been instrumental in understanding how Cyclobutanecarboxylic acid, 2-(difluoromethyl)-, (1R,2R)-rel- interacts with its intended biological targets. These studies have provided valuable insights into its potential therapeutic applications and have guided further optimization efforts.
In addition to its structural features, the compound's physicochemical properties are also worth mentioning. The presence of both polar functional groups (carboxylic acid) and non-polar regions (cyclobutane ring) contributes to a balanced solubility profile, which is advantageous for formulation development. This balance is often critical for achieving optimal bioavailability and therapeutic efficacy.
The field of chemical biology continues to evolve rapidly, with new methodologies and technologies emerging that enhance our ability to design and develop novel bioactive molecules. The study of compounds like Cyclobutanecarboxylic acid, 2-(difluoromethyl)-, (1R,2R)-rel- exemplifies this progress. By leveraging cutting-edge synthetic techniques and computational tools, researchers are able to explore complex molecular structures and their interactions with biological systems more effectively than ever before.
The potential applications of this compound extend beyond traditional drug development. Its unique structural features make it a valuable tool for studying fundamental biological processes at the molecular level. By understanding how such molecules interact with biological targets, researchers can gain insights into disease mechanisms and develop more targeted therapeutic strategies.
In conclusion, Cyclobutanecarboxylic acid, 2-(difluoromethyl)-, (1R,2R)-rel- represents a significant advancement in chemical biology research. Its unique structural features and potential biological activities make it a promising candidate for further exploration. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in the development of novel therapeutics.
2307752-00-5 (Cyclobutanecarboxylic acid, 2-(difluoromethyl)-, (1R,2R)-rel-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)